![molecular formula C16H16O3 B3956247 ethyl 4-biphenylyl(hydroxy)acetate](/img/structure/B3956247.png)
ethyl 4-biphenylyl(hydroxy)acetate
Overview
Description
Ethyl 4-biphenylyl(hydroxy)acetate, also known as EBHA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a derivative of biphenyl, which is a common organic compound that consists of two benzene rings connected by a single bond. EBHA is synthesized through a multistep process involving the reaction of biphenyl with various reagents.
Mechanism of Action
The mechanism of action of ethyl 4-biphenylyl(hydroxy)acetate is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in inflammation and oxidative stress. This inhibition may lead to a reduction in the production of reactive oxygen species and other inflammatory mediators, which can contribute to the development of various diseases.
Biochemical and Physiological Effects:
ethyl 4-biphenylyl(hydroxy)acetate has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. These effects may be due to the inhibition of certain enzymes involved in inflammation and oxidative stress, as well as the modulation of various signaling pathways in cells.
Advantages and Limitations for Lab Experiments
Ethyl 4-biphenylyl(hydroxy)acetate has several advantages for use in lab experiments, including its relatively simple synthesis and its potential applications in various scientific fields. However, there are also some limitations to its use, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on ethyl 4-biphenylyl(hydroxy)acetate, including the development of new drugs based on its anti-inflammatory and antioxidant properties, the synthesis of new polymers and liquid crystals using ethyl 4-biphenylyl(hydroxy)acetate as a building block, and the exploration of its potential applications in other areas of science. Further studies are needed to fully understand the mechanism of action of ethyl 4-biphenylyl(hydroxy)acetate and its potential applications in various fields.
Scientific Research Applications
Ethyl 4-biphenylyl(hydroxy)acetate has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, ethyl 4-biphenylyl(hydroxy)acetate has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the development of new drugs for the treatment of various diseases. In materials science, ethyl 4-biphenylyl(hydroxy)acetate has been used as a building block for the synthesis of various polymers and liquid crystals. In organic synthesis, ethyl 4-biphenylyl(hydroxy)acetate has been used as a starting material for the synthesis of various biologically active compounds.
properties
IUPAC Name |
ethyl 2-hydroxy-2-(4-phenylphenyl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3/c1-2-19-16(18)15(17)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11,15,17H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHVZVDKGZPBNNX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=C(C=C1)C2=CC=CC=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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